Cas no 2138518-72-4 (2,4-difluoro-3-(2-methoxypyrimidin-5-yl)aniline)

2,4-difluoro-3-(2-methoxypyrimidin-5-yl)aniline structure
2138518-72-4 structure
Product Name:2,4-difluoro-3-(2-methoxypyrimidin-5-yl)aniline
CAS No:2138518-72-4
MF:C11H9F2N3O
MW:237.205468893051
CID:6201942
PubChem ID:165490059
Update Time:2024-01-10

2,4-difluoro-3-(2-methoxypyrimidin-5-yl)aniline Chemical and Physical Properties

Names and Identifiers

    • 2,4-difluoro-3-(2-methoxypyrimidin-5-yl)aniline
    • EN300-1141973
    • 2138518-72-4
    • Inchi: 1S/C11H9F2N3O/c1-17-11-15-4-6(5-16-11)9-7(12)2-3-8(14)10(9)13/h2-5H,14H2,1H3
    • InChI Key: BJXMOJHAAINXJD-UHFFFAOYSA-N
    • SMILES: FC1C(=CC=C(C=1C1=CN=C(N=C1)OC)F)N

Computed Properties

  • Exact Mass: 237.07136824g/mol
  • Monoisotopic Mass: 237.07136824g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 249
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 61Ų

2,4-difluoro-3-(2-methoxypyrimidin-5-yl)aniline Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1141973-0.05g
2,4-difluoro-3-(2-methoxypyrimidin-5-yl)aniline
2138518-72-4 95%
0.05g
$624.0 2023-10-26
Enamine
EN300-1141973-0.1g
2,4-difluoro-3-(2-methoxypyrimidin-5-yl)aniline
2138518-72-4 95%
0.1g
$653.0 2023-10-26
Enamine
EN300-1141973-0.25g
2,4-difluoro-3-(2-methoxypyrimidin-5-yl)aniline
2138518-72-4 95%
0.25g
$683.0 2023-10-26
Enamine
EN300-1141973-0.5g
2,4-difluoro-3-(2-methoxypyrimidin-5-yl)aniline
2138518-72-4 95%
0.5g
$713.0 2023-10-26
Enamine
EN300-1141973-1.0g
2,4-difluoro-3-(2-methoxypyrimidin-5-yl)aniline
2138518-72-4
1g
$743.0 2023-06-09
Enamine
EN300-1141973-2.5g
2,4-difluoro-3-(2-methoxypyrimidin-5-yl)aniline
2138518-72-4 95%
2.5g
$1454.0 2023-10-26
Enamine
EN300-1141973-5.0g
2,4-difluoro-3-(2-methoxypyrimidin-5-yl)aniline
2138518-72-4
5g
$2152.0 2023-06-09
Enamine
EN300-1141973-10.0g
2,4-difluoro-3-(2-methoxypyrimidin-5-yl)aniline
2138518-72-4
10g
$3191.0 2023-06-09
Enamine
EN300-1141973-1g
2,4-difluoro-3-(2-methoxypyrimidin-5-yl)aniline
2138518-72-4 95%
1g
$743.0 2023-10-26
Enamine
EN300-1141973-5g
2,4-difluoro-3-(2-methoxypyrimidin-5-yl)aniline
2138518-72-4 95%
5g
$2152.0 2023-10-26
Recommended suppliers
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD